Cas no 1803833-56-8 (4-Fluoro-3-methyl-5-nitrobenzyl chloride)

• Product Name: 4-Fluoro-3-methyl-5-nitrobenzyl chloride
• CAS No: 1803833-56-8
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 5005127
• Update Time: 2025-05-23

4-Fluoro-3-methyl-5-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-5-nitrobenzyl chloride

• Inchi： 1S/C8H7ClFNO2/c1-5-2-6(4-9)3-7(8(5)10)11(12)13/h2-3H,4H2,1H3
• InChI Key： HLGHCITTXGYPHE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C)C=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Additional information on 4-Fluoro-3-methyl-5-nitrobenzyl chloride

4-Fluoro-3-methyl-5-nitrobenzyl Chloride (CAS No. 1803833-56-8)

The compound 4-Fluoro-3-methyl-5-nitrobenzyl chloride (CAS No. 1803833-56-8) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical research, materials science, and analytical chemistry. This compound is characterized by its unique structure, which includes a benzyl group substituted with fluorine, methyl, and nitro groups at specific positions. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-fluoro-3-methyl-5-nitrobenzyl chloride. Researchers have explored novel methodologies to optimize its production, ensuring high purity and yield. These methods often involve multi-step reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution, which are carefully controlled to achieve the desired product. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes.

The chemical structure of 4-fluoro-3-methyl-5-nitrobenzyl chloride plays a pivotal role in its reactivity and functionality. The nitro group at the 5-position acts as a strong electron-withdrawing group, significantly influencing the electronic properties of the benzene ring. This makes the compound highly reactive in certain chemical transformations, such as coupling reactions and nucleophilic substitutions. The methyl group at the 3-position contributes to steric effects, while the fluorine atom at the 4-position introduces additional electronic effects, further modulating the molecule's behavior in various reactions.

One of the most promising applications of 4-fluoro-3-methyl-5-nitrobenzyl chloride lies in its potential as an intermediate in drug discovery. Its unique substituent pattern makes it an ideal candidate for constructing bioactive molecules with specific pharmacological properties. Recent studies have demonstrated its utility in synthesizing compounds with anti-inflammatory, anti-cancer, and antimicrobial activities. For instance, researchers have successfully incorporated this compound into lead structures for developing novel therapeutic agents targeting various diseases.

In addition to pharmaceutical applications, 4-fluoro-3-methyl-5-nitrobenzyl chloride has found relevance in materials science. Its ability to undergo polymerization under specific conditions has led to its exploration as a building block for advanced polymers with tailored properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications in industries such as aerospace and electronics.

The use of 4-fluoro-3-methyl-5-nitrobenzyl chloride in analytical chemistry has also been significant. Its distinct spectroscopic properties make it a valuable standard for calibrating instruments used in chromatography and mass spectrometry. Researchers have employed this compound to develop highly sensitive assays for detecting trace amounts of impurities in complex matrices.

Recent studies have focused on understanding the environmental impact of 4-fluoro-3-methyl-5-nitrobenzyl chloride and its degradation pathways. Scientists have investigated its biodegradability under various conditions and explored methods to minimize its environmental footprint during synthesis and application. These efforts align with growing global concerns about sustainability and eco-friendly chemical practices.

In conclusion, 4-fluoro-3-methyl-5-nitrobenzyl chloride (CAS No. 1803833-56-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.